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Compound of Interest

Compound Name: Proxan

Cat. No.: B089752 Get Quote

Welcome to the technical support center for Proxan-sodium, also known as Sodium Isopropyl

Xanthate (SIPX). This resource is designed for researchers, scientists, and professionals who

handle Proxan-sodium in experimental and laboratory settings. Here you will find answers to

frequently asked questions and troubleshooting guides related to its stability and degradation.

Frequently Asked Questions (FAQs)
Q1: What is Proxan-sodium and what are its key properties?

Proxan-sodium (CAS No. 140-93-2) is the sodium salt of isopropylxanthic acid.[1] It typically

appears as a slight yellow or grey-yellow free-flowing powder or pellets with a pungent odor.[2]

It is highly soluble in water and alcohol.[3]

Table 1: Physical and Chemical Properties of Proxan-Sodium
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Property Value Citations

Chemical Name Sodium Isopropyl Xanthate [3]

Synonyms Proxan-sodium, SIPX, Z-11 [1][3]

CAS Number 140-93-2 [1][4]

Molecular Formula C4H7NaOS2 [1][4]

Molecular Weight 158.22 g/mol [1][3]

Appearance
White to light yellow/green

powder or pellets
[2][3][5]

Odor Mildly disagreeable, pungent [2][5]

Solubility Complete solubility in water [1][3][5]

Decomposition Temp. Begins to decompose at 150°C [1][5]

Q2: What are the optimal storage and handling conditions for Proxan-sodium?

Proxan-sodium is sensitive to moisture and heat. To ensure its stability, it should be stored in a

tightly closed container in a cool, dry, and well-ventilated area, away from direct sunlight and

incompatible substances like acids.[2][4] The recommended storage temperature is between 2-

8°C.[5] Always handle Proxan-sodium in accordance with good industrial hygiene and safety

practices, using adequate ventilation to minimize dust and vapor accumulation.[2]

Table 2: Recommended Storage and Handling Summary
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Condition Recommendation Citations

Temperature 2-8°C, Keep refrigerated [5][6]

Atmosphere
Store in a dry, well-ventilated

place
[2][4]

Container Keep container tightly closed [2][4]

Light Exposure Do not store in direct sunlight [2]

Incompatibilities Acids, moisture [1][5][7]

Handling
Use with adequate ventilation,

avoid dust formation
[1][2]

Q3: How stable is Proxan-sodium in aqueous solutions?

Aqueous solutions of Proxan-sodium are not stable for long periods. It is recommended that

solutions be stored for no longer than 3 days.[1][5][8] Decomposition in solution is accelerated

by acidic conditions and leads to the formation of carbon disulfide, which has a strong,

unpleasant odor.[1][5][7]

Q4: What are the primary degradation products of Proxan-sodium?

The most significant and commonly cited degradation product of Proxan-sodium is carbon

disulfide (CS₂).[1][5][8] This degradation occurs when Proxan-sodium is exposed to moisture,

acidic conditions, or high temperatures.[1][3][7] The compound evolves carbon disulfide vapor

upon exposure to moisture.[7]
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Proxan-Sodium Degradation Pathway
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Proxan-Sodium degradation into its primary components.

Troubleshooting Guide
This guide addresses common issues encountered during the handling and use of Proxan-

sodium in an experimental setting.
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Issue 1: A strong, unpleasant odor is detected after preparing an aqueous solution.

Possible Cause: This is a strong indicator of degradation. Proxan-sodium decomposes in

the presence of water, especially under acidic or warm conditions, to form carbon disulfide

(CS₂), which has a characteristic foul smell.[1][5][7]

Recommended Actions:

Ensure your water source is neutral or slightly alkaline. Proxan-sodium is more stable in

alkaline circuits and decomposes in acid.[1][5]

Prepare fresh solutions for immediate use whenever possible.

If solutions must be stored, keep them in a tightly sealed container at 2-8°C for no more

than three days.[1][5]

Work in a well-ventilated area or fume hood.[2]

Issue 2: Inconsistent or lower-than-expected results in flotation experiments.

Possible Cause: The collecting ability of Proxan-sodium is compromised upon degradation.

If the purity of the reagent has decreased due to improper storage or the use of aged

solutions, its performance will be affected.[3] Proxan-sodium is noted to be less stable than

longer-chain xanthates.[3]

Recommended Actions:

Verify the storage conditions of the solid reagent. Check for signs of moisture exposure or

discoloration.

Always use freshly prepared aqueous solutions for quantitative experiments.

Consider running a simple quality check, such as the UV-Vis scan described in the

"Experimental Protocols" section, to assess for degradation before use.

Issue 3: The solid Proxan-sodium powder appears clumpy, discolored, or "deliquescent".
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Possible Cause: The material has been exposed to moisture from the air. Proxan-sodium is

described as deliquescent, meaning it readily absorbs moisture.[1][5] This exposure initiates

the degradation process.

Recommended Actions:

Discard the compromised reagent, as its purity is no longer reliable.

Ensure containers are sealed immediately and tightly after use.

Store the reagent in a desiccator if working in a high-humidity environment.
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Troubleshooting Proxan-Sodium Stability Issues

Start: Observe Issue

Strong Odor in Lab
or Solution?

Inconsistent
Experimental Results?

No

Cause: Degradation to
Carbon Disulfide (CS₂)

Yes

Solid Reagent Clumpy
or Discolored?

No

Cause: Loss of Purity/
Active Reagent

Yes

Cause: Moisture
Absorption

Yes

Action:
1. Check pH of water

2. Prepare fresh solutions
3. Improve ventilation

Action:
1. Use fresh solid & solution
2. Verify storage conditions

3. Perform QC check

Action:
1. Discard reagent

2. Ensure container is sealed
3. Store in desiccator
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Workflow for Monitoring Degradation via UV-Vis

1. Prepare Aqueous
Stock Solution

2. Immediately Measure
UV-Vis Spectrum (T=0)

3. Store Solution Under
Test Conditions

4. Take Aliquots at
Set Time Intervals

e.g., 1, 4, 24, 48 hrs

5. Measure UV-Vis
Spectrum for each Aliquot

Repeat for all
time points

6. Plot Absorbance vs. Time
to Determine Stability

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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